8-(4-ethoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
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Description
8-(4-ethoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Benzodifuranyl and Triazine Derivatives
A study by Abu‐Hashem et al. (2020) elaborates on the synthesis of various heterocyclic compounds, including triazine derivatives. These compounds were developed as COX-1/COX-2 inhibitors, showing analgesic and anti-inflammatory activities.
Triazinyl Alaninamides Synthesis
The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides was detailed by Sañudo et al. (2006). This study discusses a novel class of pseudopeptidic [1,2,4]triazines, exploring their unique chemical structures.
Antitumor Imidazotetrazines
Stevens et al. (1984) researched 8-carbamoyl-3-substituted-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones, demonstrating their potential as broad-spectrum antitumor agents. These compounds can act as prodrug modifications of the acyclic triazene MCTIC.
Biological and Medical Applications
Antiviral Activities of Benzamide-Based Heterocycles
A study by Hebishy et al. (2020) describes the synthesis of benzamide-based 5-aminopyrazoles and related derivatives, which showed significant antiviral activities against avian influenza virus.
Effect on Energy Metabolism in Cell Cultures
Al-Humairi et al. (2023) explored the effects of azoloazine derivatives on oxidative glucose metabolism in cell cultures. Their findings suggest these compounds as potential antitumor agents, especially for breast cancer chemotherapy.
Antimicrobial Activities of Triazole Derivatives
The antimicrobial activities of novel 1,2,4-triazole derivatives were investigated by Bektaş et al. (2007). They found that some compounds exhibited good to moderate activities against various microorganisms.
Synthesis and Antitumor Activity of Carbendazim Derivatives
Remers et al. (2015) synthesized derivatives of carbendazim, showing antitumor potency against pancreatic tumor cells and demonstrating activity in mice.
properties
IUPAC Name |
8-(4-ethoxyphenyl)-N-(2-methylcyclohexyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O3/c1-3-29-16-10-8-15(9-11-16)25-12-13-26-20(28)18(23-24-21(25)26)19(27)22-17-7-5-4-6-14(17)2/h8-11,14,17H,3-7,12-13H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSPYFGXHMGGLHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NC4CCCCC4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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